Cas no 81778-12-3 (3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-)

• Product name: 3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-
• CAS No: 81778-12-3
• MF: C₁₂H₁₂NO₂Cl₃
• MW: 308.58818
• CID: 703008
• PubChem ID: 13192570

3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolidinone, 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-
• 4,4-dimethyl-2-[(2,4,5-trichlorophenyl)methyl]-1,2-oxazolidin-3-one
• SCHEMBL7607390
• XZRQUDHPTBDXRO-UHFFFAOYSA-N
• 81778-12-3
• 4,4-Dimethyl-2-(2,4,5-trichlorobenzyl)isoxazolidin-3-one
• 2-[(2,4,5 -trichlorophenyl)methyl]-4,4-dimethyl-3-isoxazolidinone
• DTXSID10526125

• Inchi： InChI=1S/C12H12Cl3NO2/c1-12(2)6-18-16(11(12)17)5-7-3-9(14)10(15)4-8(7)13/h3-4H,5-6H2,1-2H3
• InChI Key： XZRQUDHPTBDXRO-UHFFFAOYSA-N
• SMILES： CC1(CON(C1=O)CC2=CC(=C(C=C2Cl)Cl)Cl)C

Computed Properties

• Exact Mass: 306.993362g/mol
• Monoisotopic Mass: 306.993362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.8